methyl(1-(4-fluoropentyl)-1H-indazole-3-carbonyl)-L-valinate
Overview
Description
4-fluoro AMB is an analytical reference material that is structurally categorized as a cannabinoid. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
Metabolism and Identification
- Metabolic Profiling : 5F-AMB is rapidly metabolized in human liver microsomes, with ester hydrolysis being a predominant pathway. This research provides valuable data for identifying the intake of 5F-AMB in clinical or forensic cases (Andersson et al., 2016).
- Enantioseparation in Illicit Products : Enantioseparation techniques were developed for synthetic cannabinoids including 5F-AMB. This study is crucial for differentiating enantiomers and determining the enantiopurity of synthetic cannabinoids (Doi et al., 2016).
Pharmacological Effects
- Effect on Dopaminergic Systems : 5F-ADB, a compound similar to 5F-AMB, activates midbrain dopaminergic neurons. This research is significant for understanding the effects of similar synthetic cannabinoids on brain function (Asaoka et al., 2016).
- CB1/CB2 Receptor Agonist Evaluation : Carboxamide-type synthetic cannabinoids, including compounds structurally related to 5F-AMB, have been evaluated for their activity as CB1/CB2 receptor agonists. This research is vital for understanding the pharmacological properties of these compounds (Doi et al., 2017).
Forensic and Analytical Applications
- Detection in Human Hair : 5F-MDMB-PICA, structurally related to 5F-AMB, has been detected in human hair samples, illustrating the potential for using hair samples in forensic analysis of synthetic cannabinoid usage (Shi et al., 2020).
- Structure-Metabolism Relationships Study : Research on the structure-metabolism relationships of valine and tert-leucine-derived synthetic cannabinoids provides insights into their biotransformation and helps in predicting potential metabolites for urine analysis (Franz et al., 2019).
Psychopharmacological Effects
- Impact on Anxiety and Memory : 5F-AMB has been shown to affect anxiety-like behavior and impair recognition memory in mice, which is crucial for understanding its psychopharmacological impact on humans (Ito et al., 2019).
properties
Product Name |
methyl(1-(4-fluoropentyl)-1H-indazole-3-carbonyl)-L-valinate |
|---|---|
Molecular Formula |
C19H26FN3O3 |
Molecular Weight |
363.4 |
InChI |
InChI=1S/C19H26FN3O3/c1-12(2)16(19(25)26-4)21-18(24)17-14-9-5-6-10-15(14)23(22-17)11-7-8-13(3)20/h5-6,9-10,12-13,16H,7-8,11H2,1-4H3,(H,21,24)/t13?,16-/m0/s1 |
InChI Key |
LALXOELXNROCJM-VYIIXAMBSA-N |
SMILES |
O=C(N[C@H](C(OC)=O)C(C)C)C1=NN(CCCC(F)C)C2=C1C=CC=C2 |
synonyms |
4-fluoro AMP |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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